Cas no 952090-68-5 (3-hydrazinyl-1,2-dihydropyrazin-2-one)

• Product Name: 3-hydrazinyl-1,2-dihydropyrazin-2-one
• CAS No: 952090-68-5
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD30536964
• CID: 4823502
• Update Time: 2025-11-01

3-hydrazinyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinylpyrazin-2(1H)-one
• 3-Hydrazinylpyrazin-2-ol
• 3-hydrazinopyrazin-2(1h)-one
• 3-hydrazinyl-1H-pyrazin-2-one
• 3-hydrazinyl-1,2-dihydropyrazin-2-one

• MDL： MFCD30536964
• Inchi： 1S/C4H6N4O/c5-8-3-4(9)7-2-1-6-3/h1-2H,5H2,(H,6,8)(H,7,9)
• InChI Key： QPGVIFWJSLVDHC-UHFFFAOYSA-N
• SMILES： O=C1C(=NC=CN1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: -1.1
• Topological Polar Surface Area: 79.5

Additional information on 3-hydrazinyl-1,2-dihydropyrazin-2-one

3-Hydrazinyl-1,2-Dihydropyrazin-2-One: A Comprehensive Overview

3-Hydrazinyl-1,2-dihydropyrazin-2-one, also known by its CAS registry number CAS No. 952090-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrazinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 3-hydrazinyl-1,2-dihydropyrazin-2-one consists of a dihydropyrazine ring system with a hydrazine group attached at the 3-position and a ketone group at the 2-position. This unique structure contributes to its reactivity and functional versatility.

Recent studies have highlighted the potential of 3-hydrazinyl-1,2-dihydropyrazin-2-one as a precursor for the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The hydrazine moiety in the molecule is particularly valuable due to its ability to form stable bonds with carbonyl groups, making it a useful component in the synthesis of heterocyclic compounds.

The synthesis of CAS No. 952090-68-5 involves a multi-step process that typically begins with the preparation of the dihydropyrazine ring system. This is followed by the introduction of the hydrazine group through a nucleophilic substitution or condensation reaction. The optimization of reaction conditions, such as temperature and pH, is crucial to ensure high yields and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structure.

In terms of biological activity, 3-hydrazinyl-1,2-dihydropyrazin-2-one has shown promising results in vitro assays targeting various enzymes and receptors. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, preliminary animal studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for further preclinical development.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving CAS No. 952090-68-5. Molecular docking studies have provided insights into how this compound binds to target proteins at the atomic level. These findings are instrumental in guiding medicinal chemists in designing more potent and selective derivatives.

In conclusion, 3-hydrazinyl-1,2-dihydropyrazin-2-one, with its unique structural features and promising biological profile, continues to be an area of active research. Its role as a building block for drug discovery underscores its importance in contemporary organic chemistry. As research progresses, it is anticipated that this compound will contribute to the development of novel therapeutic agents addressing unmet medical needs.